Cas no 1869972-35-9 (Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl-)

• Product Name: Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl-
• CAS No: 1869972-35-9
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD33401645
• CID: 5152919
• Update Time: 2025-11-07

Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl-

• MDL： MFCD33401645
• Inchi： 1S/C13H9NO3/c1-2-9-14-10-12(16)11(15)7-5-3-4-6-8(7)13(10)17-9/h3-6H,2H2,1H3
• InChI Key： IYYCEDJUCRKKRF-UHFFFAOYSA-N
• SMILES： O1C2C3=C(C=CC=C3)C(=O)C(=O)C=2N=C1CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl-

Comprehensive Analysis of Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl- (CAS No. 1869972-35-9)

Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl- (CAS No. 1869972-35-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of naphthoxazole derivatives, which are known for their diverse chemical reactivity and utility in synthetic chemistry. The presence of the oxazole ring fused with a naphthalene backbone makes this compound particularly interesting for researchers exploring novel materials and bioactive molecules.

One of the key features of Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl- is its electron-deficient nature, which makes it a promising candidate for applications in organic electronics and photovoltaic materials. With the growing demand for sustainable energy solutions, researchers are increasingly focusing on compounds like this to develop efficient light-harvesting systems and organic semiconductors. The 2-ethyl substituent further enhances its solubility in organic solvents, facilitating its incorporation into thin-film devices.

In the realm of medicinal chemistry, Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl- has shown potential as a scaffold for designing bioactive molecules. Its rigid structure and ability to participate in hydrogen bonding interactions make it a valuable building block for drug discovery. Recent studies have explored its derivatives as inhibitors of specific enzymes, opening avenues for targeted therapies. This aligns with the current trend in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

The synthesis of Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl- typically involves multi-step reactions, including cyclization and oxidation processes. Optimizing these synthetic routes is a hot topic among chemists, as it directly impacts the compound's yield and purity. Advances in green chemistry have also prompted investigations into eco-friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste generation.

From an industrial perspective, Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl- is gaining traction as a functional dye and fluorescent probe. Its ability to absorb and emit light in specific wavelengths makes it suitable for applications in sensors and imaging technologies. This is particularly relevant in the context of biomedical imaging, where there is a need for stable and biocompatible fluorescent markers.

In conclusion, Naphth[2,1-d]oxazole-4,5-dione, 2-ethyl- (CAS No. 1869972-35-9) represents a versatile compound with broad potential across multiple disciplines. Its unique chemical properties, coupled with the growing interest in sustainable materials and targeted drug design, position it as a subject of ongoing research and innovation. As scientists continue to explore its applications, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and materials science.